Cas no 5729-19-1 (N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline)

N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline is a nitroaniline derivative characterized by the presence of dimethoxyphenyl and nitro functional groups. This compound exhibits potential utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and dyes. The electron-rich dimethoxyphenyl moiety enhances its reactivity in electrophilic substitution reactions, while the nitro group offers versatility for further functionalization. Its structural features may contribute to selective binding properties in biologically active molecules. The compound's stability under standard conditions and well-defined synthetic route make it a reliable building block for research and industrial applications. Proper handling is advised due to the presence of the nitro group, which may pose reactivity concerns under extreme conditions.
N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline structure
5729-19-1 structure
Product Name:N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline
CAS No:5729-19-1
MF:C15H16N2O4
MW:288.298543930054
MDL:MFCD13681237
CID:1604016
PubChem ID:9283135
Update Time:2025-11-05

N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-dimethoxybenzyl)-2-nitroaniline
    • 2-(3,4-Dimethoxybenzyl)-7-{(1S)-1-[(1S)-1-hydroxyethyl]-4-phenylbutyl}-5-methyl-imidazo[5,1-f][1,2,4]triazin-4(3H)-one
    • 2-(3,4-Dimethoxy-benzylamino)-nitro-benzol
    • SureCN6192347
    • IMI072
    • Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 2-[(3,4-dimethoxyphenyl)methyl]-7-[(1S)-1-[(1S)-1-hydroxyethyl]-4-phenylbutyl]-5-methyl-
    • 2-(3,4-dimethoxybenzyl)-7-((2S,3S)-2-hydroxy-6-phenylhexan-3-yl)-5-methylimidazo[1,5-f][1,2,4]triazin-4(3H)-one
    • KB-66766
    • 2-(3,4-Dimethoxybenzyl)-7-{(1S)-1-[(1S)-1-hydroxyethyl]-4-phenylbutyl}-5-methyl-imidazo[5,1-f][1,2,4]triazin-4(3H)-one; 2-(3,4-Dimethoxy-benzylamino)-nitro-benzol; SureCN6192347; IMI072; Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 2-[(3,4-dimethoxyphenyl)methyl]-7-[(1S)-1-[(1S)-1-hydroxyethyl]-4-phenylbutyl]-5-methyl-; 2-(3,4-dimethoxybenzyl)-7-((2S,3S)-2-hydroxy-6-phenylhexan-3-yl)-5-methylimidazo[1,5-f][1,2,4]triazin-4(3H)-one; KB-66766;
    • N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline
    • (3,4-dimethoxybenzyl)(2-nitrophenyl)amine
    • N-[(3,4-DIMETHOXYPHENYL)METHYL]-2-NITROANILINE
    • SB82357
    • F1911-3576
    • MFCD13681237
    • 5729-19-1
    • BS-40512
    • AKOS008567419
    • SCHEMBL14407541
    • MDL: MFCD13681237
    • Inchi: 1S/C15H16N2O4/c1-20-14-8-7-11(9-15(14)21-2)10-16-12-5-3-4-6-13(12)17(18)19/h3-9,16H,10H2,1-2H3
    • InChI Key: GNUZCONTOLKVBR-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CNC1C=CC=CC=1[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 288.11108
  • Monoisotopic Mass: 288.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.3A^2
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 441.3±40.0 °C at 760 mmHg
  • Flash Point: 185.0±23.2 °C
  • PSA: 73.63

N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline Security Information

N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline Pricemore >>

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Additional information on N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline

N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline (CAS No. 5729-19-1): A Comprehensive Overview

N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline (CAS No. 5729-19-1) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique nitroaniline and dimethoxyphenyl functional groups, serves as a versatile intermediate in various industrial and research applications. Its molecular structure, which combines aromatic rings with electron-donating and electron-withdrawing substituents, makes it particularly interesting for studies on electronic properties and reactivity.

The chemical properties of N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline are largely influenced by its functional groups. The nitro group (-NO2) is known for its strong electron-withdrawing effect, which can significantly alter the compound's reactivity in electrophilic and nucleophilic substitution reactions. Meanwhile, the dimethoxyphenyl moiety contributes to the compound's solubility in organic solvents and may enhance its stability under certain conditions. Researchers often explore these properties to optimize synthetic pathways or to develop new derivatives with tailored characteristics.

One of the most common applications of N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline is as a building block in the synthesis of more complex molecules. Its structure makes it a valuable precursor in the production of dyes, pigments, and other functional materials. For instance, the compound's ability to undergo azo coupling reactions is particularly useful in the dye industry, where it can contribute to the development of vibrant and stable colorants. Additionally, its electronic properties are being investigated for potential use in organic electronics, such as in the fabrication of organic light-emitting diodes (OLEDs) or photovoltaic cells.

In recent years, the demand for N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline has increased due to its relevance in cutting-edge research. Scientists are exploring its potential in green chemistry applications, where the focus is on developing environmentally friendly synthetic methods. The compound's reactivity profile allows for modifications that can reduce waste and energy consumption in chemical processes. This aligns with the growing trend of sustainable chemistry, a topic that has gained traction among researchers and industry professionals alike.

The synthesis of N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline typically involves multi-step organic reactions, starting from readily available precursors like 3,4-dimethoxybenzaldehyde and 2-nitroaniline. Optimizing these synthetic routes is a key area of research, as it can lead to higher yields and purer products. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis are being tested to improve efficiency. These innovations are particularly relevant in the context of process intensification, another hot topic in modern chemical manufacturing.

From a safety perspective, N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline requires standard laboratory precautions. While not classified as highly hazardous, proper handling procedures should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. The compound's stability under various conditions is an important consideration for storage and transportation, with most suppliers recommending protection from light and moisture to maintain its integrity over time.

The market for N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline is primarily driven by its applications in specialty chemicals and advanced materials. As industries continue to seek innovative solutions for challenges in areas like energy storage and smart materials, the demand for such tailored intermediates is expected to grow. This compound's versatility positions it well to meet these evolving needs, making it a subject of ongoing interest in both academic and industrial settings.

Quality control is a critical aspect when working with N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and confirm structural identity. These quality assurance measures are essential for ensuring consistent performance in downstream applications, particularly in fields where precise molecular characteristics are crucial.

Looking ahead, research on N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline is likely to expand into new areas. The compound's potential in medicinal chemistry is being preliminarily explored, with some studies investigating its derivatives as possible pharmacophores. While this remains an emerging area of investigation, it highlights the compound's versatility and the breadth of opportunities it presents for scientific discovery and technological advancement.

For researchers and industry professionals seeking reliable sources of N-(3,4-dimethoxyphenyl)methyl-2-nitroaniline, it's important to partner with reputable suppliers who can provide comprehensive technical data and consistent quality. The compound's specifications, including purity levels and physical characteristics, should be carefully evaluated to ensure suitability for intended applications. As with any specialized chemical, proper documentation and regulatory compliance are essential considerations in procurement and use.

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